Cas no 53984-90-0 (2-Bromo-N-(2,6-diethylphenyl)propanamide)

2-Bromo-N-(2,6-diethylphenyl)propanamide structure
53984-90-0 structure
Product Name:2-Bromo-N-(2,6-diethylphenyl)propanamide
CAS No:53984-90-0
MF:C13H18BrNO
MW:284.192122936249
CID:2105105
Update Time:2023-08-03

2-Bromo-N-(2,6-diethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-N-(2,6-diethylphenyl)Propanamide
    • XYLPVIJOTOKAKQ-UHFFFAOYSA-N
    • 2-bromo-2',6'-diethylpropionanilide
    • 2-Bromo-N-(2,6-diethylphenyl)propanamide
    • Inchi: 1S/C13H18BrNO/c1-4-10-7-6-8-11(5-2)12(10)15-13(16)9(3)14/h6-9H,4-5H2,1-3H3,(H,15,16)
    • InChI Key: XYLPVIJOTOKAKQ-UHFFFAOYSA-N
    • SMILES: BrC(C)C(NC1C(=CC=CC=1CC)CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 220
  • XLogP3: 3
  • Topological Polar Surface Area: 29.1
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